Cas no 1248678-30-9 (1-Chloro-4-(2-methoxyethoxy)butane)

• Product Name: 1-Chloro-4-(2-methoxyethoxy)butane
• CAS No: 1248678-30-9
• MF: C₇H₁₅ClO₂
• MW: 166.645801782608
• CID: 5282447
• Update Time: 2025-10-30

1-Chloro-4-(2-methoxyethoxy)butane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(2-methoxyethoxy)butane
• Butane, 1-chloro-4-(2-methoxyethoxy)-
• 1-Chloro-4-(2-methoxyethoxy)butane

• Inchi： 1S/C7H15ClO2/c1-9-6-7-10-5-3-2-4-8/h2-7H2,1H3
• InChI Key： PYTJQEJJAAFVFV-UHFFFAOYSA-N
• SMILES： ClCCCCOCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 59.6
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5

Additional information on 1-Chloro-4-(2-methoxyethoxy)butane

1-Chloro-4-(2-Methoxyethoxy)Butane: A Comprehensive Overview

1-Chloro-4-(2-Methoxyethoxy)Butane, identified by the CAS Registry Number 1248678-30-9, is a versatile organic compound with significant applications in various industrial and research domains. This compound, belonging to the class of alkyl chlorides, is characterized by its unique structure, which includes a butane backbone substituted with a chlorine atom and a 2-methoxyethoxy group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis.

The synthesis of 1-Chloro-4-(2-Methoxyethoxy)Butane typically involves multi-step reactions, often starting from readily available starting materials such as alcohols and alkyl halides. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 1-Chloro-4-(2-Methoxyethoxy)Butane serves as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing complex molecular architectures. For example, it has been employed in the synthesis of bioactive compounds targeting various therapeutic areas, including anti-inflammatory agents and antiviral drugs.

Recent studies have highlighted the potential of 1-Chloro-4-(2-Methoxyethoxy)Butane in polymer chemistry. Researchers have explored its use as a monomer for synthesizing novel polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. These findings underscore its role as a key building block in advancing materials science.

The physical properties of 1-Chloro-4-(2-Methoxyethoxy)Butane are well-documented, with a melting point of approximately -5°C and a boiling point around 65°C under standard conditions. Its solubility in common organic solvents like dichloromethane and diethyl ether facilitates its handling during laboratory procedures. Safety data indicates that while it is not classified as highly toxic, appropriate precautions should be taken during handling to avoid prolonged exposure or inhalation.

In terms of environmental impact, recent research has focused on assessing the biodegradability of 1-Chloro-4-(2-Methoxyethoxy)Butane. Studies conducted under simulated environmental conditions suggest that it undergoes moderate biodegradation, with microbial activity playing a significant role in its transformation. These insights are crucial for developing strategies to mitigate potential environmental risks associated with its use.

The demand for 1-Chloro-4-(2-Methoxyethoxy)Butane continues to grow due to its versatility and expanding range of applications. As industries increasingly prioritize sustainability, there is a heightened focus on optimizing its production processes and exploring new avenues for its utilization. Ongoing research is expected to uncover additional applications, further solidifying its importance in the chemical industry.

In conclusion, 1-Chloro-4-(2-Methoxyethoxy)Butane, CAS No. 1248678-30-9, stands as a pivotal compound in modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as an essential tool for researchers and manufacturers alike. As scientific understanding deepens and technological innovations emerge, this compound will undoubtedly continue to play a vital role in shaping future discoveries across diverse fields.